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molecular formula C13H10FNO3 B184602 2-(Benzyloxy)-4-fluoro-1-nitrobenzene CAS No. 129464-01-3

2-(Benzyloxy)-4-fluoro-1-nitrobenzene

Cat. No. B184602
CAS RN: 129464-01-3
M. Wt: 247.22 g/mol
InChI Key: FOYQTDKPDAJMPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06320081B1

Procedure details

31.4 g of 5-fluoro-2-nitrophenol (0.2 mol) and 34.3 g of benzyl bromide (0.2 mol) are dissolved in 200 ml of dry acetonitrile in a 500 ml three-neck flask fitted with reflux condenser, stirrer and nitrogen inlet. 60 g of potassium carbonate (0.43 mol) are added, and the solution is refluxed for 2 hours in a temperature-controllable oil bath. The reaction solution is then allowed to cool to room temperature, and the residue is filtered off via a fluted filter. The resultant solution is then evaporated to half in a rotary evaporator and left to stand overnight at room temperature, during which the yellow-orange reaction product precipitates in crystalline form. The reaction product is then filtered off via a fluted filter, recrystallized from ethanol and then dried for 48 hours under nitrogen at 40° C./10 mbar in a vacuum drying cabinet.
Name
5-fluoro-2-nitrophenol
Quantity
31.4 g
Type
reactant
Reaction Step One
Name
benzyl bromide
Quantity
34.3 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
200 mL
Type
solvent
Reaction Step One
Name
potassium carbonate
Quantity
60 g
Type
reactant
Reaction Step Two
Name
2-benzyloxy-4-fluoronitrobenzene

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([OH:8])[CH:7]=1.[CH2:12](Br)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C(=O)([O-])[O-].[K+].[K+]>C(#N)C>[CH2:12]([O:8][C:6]1[CH:7]=[C:2]([F:1])[CH:3]=[CH:4][C:5]=1[N+:9]([O-:11])=[O:10])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:2.3.4|

Inputs

Step One
Name
5-fluoro-2-nitrophenol
Quantity
31.4 g
Type
reactant
Smiles
FC=1C=CC(=C(C1)O)[N+](=O)[O-]
Name
benzyl bromide
Quantity
34.3 g
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Name
acetonitrile
Quantity
200 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
potassium carbonate
Quantity
60 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
fitted
TEMPERATURE
Type
TEMPERATURE
Details
with reflux condenser, stirrer and nitrogen inlet
TEMPERATURE
Type
TEMPERATURE
Details
the solution is refluxed for 2 hours in a temperature-controllable oil bath
Duration
2 h
FILTRATION
Type
FILTRATION
Details
the residue is filtered off via
FILTRATION
Type
FILTRATION
Details
a fluted filter
CUSTOM
Type
CUSTOM
Details
The resultant solution is then evaporated to half in a rotary evaporator
WAIT
Type
WAIT
Details
left
CUSTOM
Type
CUSTOM
Details
the yellow-orange reaction product precipitates in crystalline form
FILTRATION
Type
FILTRATION
Details
The reaction product is then filtered off via
FILTRATION
Type
FILTRATION
Details
a fluted filter
CUSTOM
Type
CUSTOM
Details
recrystallized from ethanol
CUSTOM
Type
CUSTOM
Details
dried for 48 hours under nitrogen at 40° C./10 mbar in a vacuum
Duration
48 h
CUSTOM
Type
CUSTOM
Details
drying cabinet

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-benzyloxy-4-fluoronitrobenzene
Type
Smiles
C(C1=CC=CC=C1)OC1=C(C=CC(=C1)F)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.